Cas no 2170120-15-5 (N-(Anthracen-9-ylethynyl)-N,4-dimethylbenzenesulfonamide)

• Product Name: N-(Anthracen-9-ylethynyl)-N,4-dimethylbenzenesulfonamide
• CAS No: 2170120-15-5
• MF: C₂₄H₁₉NO₂S
• MW: 385.47816491127
• CID: 4775946
• PubChem ID: 154729147
• Update Time: 2025-10-29

N-(Anthracen-9-ylethynyl)-N,4-dimethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(Anthracen-9-ylethynyl)-N,4-dimethylbenzenesulfonamide
• N-(2-(Anthracen-10-yl)ethynyl)-N,4-dimethylbenzenesulfonamide
• 2170120-15-5

• Inchi： 1S/C24H19NO2S/c1-18-11-13-21(14-12-18)28(26,27)25(2)16-15-24-22-9-5-3-7-19(22)17-20-8-4-6-10-23(20)24/h3-14,17H,1-2H3
• InChI Key： SZLXPTAUYBTJKL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(C)C#CC1C2C=CC=CC=2C=C2C=CC=CC2=1)(=O)=O

Computed Properties

• Exact Mass: 385.11365002g/mol
• Monoisotopic Mass: 385.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 45.8

Additional information on N-(Anthracen-9-ylethynyl)-N,4-dimethylbenzenesulfonamide

N-(Anthracen-9-ylethynyl)-N,4-dimethylbenzenesulfonamide: A Comprehensive Overview

The compound N-(Anthracen-9-ylethynyl)-N,4-dimethylbenzenesulfonamide (CAS No. 2170120-15-5) is a highly specialized organic compound with a unique structure and potential applications in various fields. This compound is characterized by its anthracene moiety, an ethynyl group, and a sulfonamide functional group. The combination of these structural elements makes it a fascinating subject of study in both academic and industrial research.

Anthracene, a polycyclic aromatic hydrocarbon, is known for its stability and fluorescence properties. In this compound, the anthracene ring system is connected to an ethynyl group via a carbon-carbon triple bond. This ethynyl group introduces rigidity and conjugation into the molecule, which can enhance its electronic properties. The sulfonamide group, on the other hand, contributes to the molecule's solubility and bioavailability, making it potentially useful in pharmaceutical applications.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to act as hydrogen bond donors or acceptors. This property can significantly influence the pharmacokinetics and pharmacodynamics of a drug candidate. In the case of N-(Anthracen-9-ylethynyl)-N,4-dimethylbenzenesulfonamide, the sulfonamide group plays a crucial role in modulating the molecule's interaction with biological systems.

The synthesis of this compound involves a series of carefully designed reactions. Researchers typically employ methods such as Suzuki coupling or Sonogashira coupling to introduce the ethynyl group onto the anthracene ring. The sulfonamide group is then introduced through nucleophilic substitution or amidation reactions. These methods ensure high yields and excellent control over the product's purity.

One of the most promising applications of N-(Anthracen-9-ylethynyl)-N,4-dimethylbenzenesulfonamide lies in its potential use as a fluorescent probe for sensing applications. The anthracene moiety exhibits strong fluorescence under UV light, which can be exploited for detecting specific analytes or monitoring biochemical processes. Recent advancements in fluorescence sensing have demonstrated the feasibility of using such compounds for real-time monitoring of environmental contaminants or biomolecules.

In addition to its sensing capabilities, this compound has shown potential in optoelectronic devices. The conjugated system formed by the anthracene ring and ethynyl group enables efficient charge transport properties. Researchers are exploring its use in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs), where such materials are highly sought after for their performance and stability.

Another area of interest is its role in drug delivery systems. The sulfonamide group can be modified to target specific receptors or tissues, making it a versatile platform for developing targeted therapies. Recent studies have focused on incorporating this compound into nanocarriers for controlled drug release, which could revolutionize cancer treatment by minimizing side effects and improving therapeutic efficacy.

The structural versatility of N-(Anthracen-9-ylethynyl)-N,4-dimethylbenzenesulfonamide also makes it an ideal candidate for supramolecular chemistry. By exploiting non-covalent interactions such as π–π stacking or hydrogen bonding, researchers can assemble complex structures with predefined functions. These assemblies hold promise for applications in catalysis, separation technologies, and molecular recognition.

From a synthetic chemistry perspective, this compound serves as a valuable model for studying reaction mechanisms involving polycyclic aromatic hydrocarbons (PAHs). Its synthesis provides insights into the challenges associated with functionalizing PAHs while maintaining their inherent properties. This knowledge is essential for designing more complex molecules with tailored functionalities.

In conclusion, N-(Anthracen-9-ylethynyl)-N,4-dimethylbenzenesulfonamide (CAS No. 2170120-15-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure combines the advantages of anthracene's fluorescence properties with the functional versatility of sulfonamides and ethynyl groups. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to fields ranging from materials science to biomedicine.